Cas no 2248344-92-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(3-methylphenyl)carbamoyl]amino}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(3-methylphenyl)carbamoyl]amino}acetate
• CAS No: 2248344-92-3
• MF: C₁₈H₁₅N₃O₅
• MW: 353.328804254532
• CID: 6259104
• PubChem ID: 165730386
• Update Time: 2025-07-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(3-methylphenyl)carbamoyl]amino}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6519119
• 2248344-92-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(3-methylphenyl)carbamoyl]amino}acetate

• Inchi： 1S/C18H15N3O5/c1-11-5-4-6-12(9-11)20-18(25)19-10-15(22)26-21-16(23)13-7-2-3-8-14(13)17(21)24/h2-9H,10H2,1H3,(H2,19,20,25)
• InChI Key： MVBQEFIJKUXITG-UHFFFAOYSA-N
• SMILES： O(C(CNC(NC1=CC=CC(C)=C1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 353.10117059g/mol
• Monoisotopic Mass: 353.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(3-methylphenyl)carbamoyl]amino}acetate

Professional Introduction to Compound with CAS No. 2248344-92-3 and Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(3-methylphenyl)carbamoyl]amino}acetate

The compound with the CAS number 2248344-92-3 and the product name 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(3-methylphenyl)carbamoyl]amino}acetate represents a significant advancement in the field of chemical and biomedical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential pharmacological properties. The molecular structure of this compound incorporates several key functional groups, including a dioxo moiety and an acetate group, which contribute to its unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives in the development of novel therapeutic agents. The presence of the isoindol scaffold in this compound suggests a high degree of structural complexity and versatility, which can be exploited for designing molecules with enhanced binding affinity and selectivity. This is particularly relevant in the context of drug discovery, where the optimization of molecular interactions at the atomic level is crucial for achieving desired pharmacological outcomes.

The 2-{[(3-methylphenyl)carbamoyl]amino}acetate moiety further enriches the chemical profile of this compound by introducing a polar and basic functional group. This feature not only enhances solubility but also influences the compound's ability to interact with biological targets such as enzymes and receptors. The 3-methylphenyl substituent, in particular, has been shown to modulate electronic properties and steric hindrance, thereby fine-tuning the overall pharmacokinetic behavior of the molecule.

In light of current research trends, compounds like this one are being extensively explored for their potential applications in treating various diseases. For instance, studies have demonstrated that isoindol derivatives can exhibit inhibitory effects on certain enzymes implicated in metabolic disorders and inflammation. The dioxo group within the molecule may also play a role in stabilizing reactive intermediates or facilitating specific biochemical transformations, making it a valuable component in synthetic chemistry.

The acetate functional group is another critical feature that contributes to the compound's versatility. Acetate esters are well-known for their ability to enhance metabolic stability while maintaining good bioavailability. This makes them particularly attractive for pharmaceutical applications where both efficacy and safety are paramount. Additionally, the presence of multiple amino groups provides opportunities for further derivatization, allowing researchers to tailor the compound's properties for specific therapeutic needs.

From a synthetic chemistry perspective, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(3-methylphenyl)carbamoyl]amino}acetate involves sophisticated multi-step reactions that showcase the ingenuity of modern organic synthesis. Key steps typically include cyclization reactions to form the isoindol ring system, followed by functional group transformations such as carbamoylation and esterification. These synthetic strategies highlight the compound's complexity and underscore its significance as a building block for more complex molecules.

The pharmacological potential of this compound has not gone unnoticed by researchers working on drug development. Preclinical studies have begun to uncover its interactions with various biological pathways, suggesting applications in areas such as anti-inflammatory therapy and neuroprotection. The unique combination of structural features—such as the dioxo, acetate, and (3-methylphenyl)carbamoyl] moieties—makes it a promising candidate for further investigation in both academic and industrial settings.

As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in bridging the gap between laboratory discoveries and clinical applications. The ability to rationally design molecules with tailored properties is a cornerstone of modern drug development, and compounds belonging to this class exemplify the cutting-edge approaches being employed today.

In conclusion, the compound with CAS number 2248344-92-3 and product name 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(3-methylphenyl)carbamoyl]amino}acetate represents a significant contribution to chemical and biomedical research. Its unique structural features and promising pharmacological properties position it as a valuable asset in ongoing efforts to develop novel therapeutic agents. As research progresses, it is likely that this compound will continue to inspire new discoveries and applications across multiple disciplines.